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Abstract

This document provides a detailed protocol for the preparation of stock solutions of AZ-
PFKFB3-67 quarterhydrate, a potent and selective inhibitor of 6-phosphofructo-2-
kinase/fructose-2,6-biphosphatase 3 (PFKFB3). Accurate preparation of stock solutions is
critical for ensuring reproducible results in preclinical research and drug development. This
guide outlines the necessary materials, step-by-step procedures, and storage conditions to
maintain the integrity and activity of the compound.

Introduction

AZ-PFKFB3-67 is a small molecule inhibitor that selectively targets PFKFB3, a key regulatory
enzyme in glycolysis.[1][2] Due to its role in cellular metabolism, PFKFB3 is a target of interest
in various research areas, including oncology and inflammatory diseases. Proper handling and
preparation of AZ-PFKFB3-67 quarterhydrate are essential for accurate in vitro and in vivo
studies. This protocol provides standardized procedures to ensure consistency and reliability in
experimental outcomes.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of AZ-PFKFB3-67 quarterhydrate is
presented in the table below. This information is crucial for accurate calculations and proper
handling of the compound.

Property Value Reference
Molecular Weight 455.51 g/mol [31[4]
Formula C26H25Ns03 [3]

CAS Number 1704741-11-6 [3]

Purity >98% (HPLC) [3]
Appearance Solid [5]

Solubility and Storage

Proper dissolution and storage are critical to maintaining the stability and activity of AZ-
PFKFB3-67 quarterhydrate.

Solvent Maximum Concentration Storage of Stock Solution

-20°C for up to 6 months,
-80°C for up to 6 months.[5]

DMSO 100 mM

-20°C for up to 6 months,
-80°C for up to 6 months.

Ethanol 100 mM

Note: The solid form of the compound should be stored at -20°C.[3]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ-PFKFB3-67
quarterhydrate in DMSO.

Materials:
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o AZ-PFKFB3-67 quarterhydrate powder
¢ Dimethyl sulfoxide (DMSOQO), anhydrous
e Microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile pipette tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

o Equilibration: Allow the vial of AZ-PFKFB3-67 quarterhydrate powder to equilibrate to room
temperature before opening to prevent condensation.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of the compound. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.56 mg of AZ-PFKFB3-67 quarterhydrate.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
compound. For 4.56 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

o Dissolution: Close the tube tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in
dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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